3,4-dimethoxy-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C21H21N3O3S/c1-13-4-7-15(8-5-13)24-20(16-11-28-12-17(16)23-24)22-21(25)14-6-9-18(26-2)19(10-14)27-3/h4-10H,11-12H2,1-3H3,(H,22,25)
• InChI Key: KAIBBKSQXMTFLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol
• CAS No.: 361172-27-2

Description

The compound “3,4-dimethoxy-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

While there isn’t specific information available on the synthesis of this exact compound, similar compounds have been synthesized using cyanuric chloride and a range of symmetric and non-symmetric di- and tri-substituted 1,3,5-triazines containing alkyl, aromatic, hindered, chiral and achiral hydroxyalkyl, ester and imidazole groups via sequential nucleophilic substitution of the C-Cl bond by C-O, C-N and C-S bonds.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthetic Methodologies : Research has focused on developing novel synthetic routes and methodologies for pyrazole derivatives, which include the compound . For instance, a study describes a one-pot, three-component synthesis of 3-(1H-pyrazol-1-yl)-4H,7H-[1,2,4,5]tetraazino[6,1-b][1,3]benzoxazin-7-ones under solvent-free conditions, showcasing innovative approaches to constructing complex heterocyclic frameworks efficiently (Adib et al., 2014).

• Crystal Structure and Hirshfeld Surface Analysis : The crystal structures of related compounds have been determined, providing insight into their molecular conformations and intermolecular interactions. For example, the synthesis, crystal structure, and Hirshfeld surface analysis of 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide highlight the importance of understanding molecular interactions for the development of new materials with desired properties (Prabhuswamy et al., 2016).

Biological Activities

• Antibacterial Agents : Pyrazole derivatives have been investigated for their potential antibacterial activities. A study on the design, synthesis, and QSAR studies of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones as novel classes of promising antibacterial agents reveals the therapeutic potential of such compounds against various bacterial strains, highlighting their relevance in addressing antibiotic resistance (Palkar et al., 2017).

• Inhibition of Carbonic Anhydrase : The inhibition of carbonic anhydrase isoenzymes by polymethoxylated-pyrazoline benzene sulfonamides, including compounds structurally related to the one , has been explored for potential therapeutic applications. Such studies underscore the role of these compounds in developing new drugs for treating diseases where carbonic anhydrase isoenzymes play a crucial role (Kucukoglu et al., 2016).